3,4'-Dimethyl-4-fluorobiphenyl
Overview
Description
3,4'-Dimethyl-4-fluorobiphenyl, also known as DMFB, is a chemical compound that belongs to the biphenyl family. It is a colorless liquid that is commonly used in scientific research as a starting material for the synthesis of various organic compounds. DMFB has several unique properties that make it an ideal candidate for research applications, including its high boiling point, low toxicity, and stability under a wide range of conditions.
Mechanism of Action
Target of Action
It is known that fluorinated biphenyl compounds like this one are often used in the synthesis of various substances .
Mode of Action
It’s worth noting that fluorinated biphenyl compounds are often used in suzuki–miyaura (sm) cross-coupling reactions . In these reactions, the compound may interact with a metal catalyst, such as palladium, to form new carbon-carbon bonds .
Biochemical Pathways
It’s known that 4-fluorobiphenyl, a similar compound, undergoes biochemical degradation in the presence of various mycorrhizal fungi . This process results in the formation of 4-fluorobiphen-4’-ol and 4-fluorobiphen-3’-ol .
Pharmacokinetics
The safety data sheet for a similar compound, 3-fluorophenyl isocyanate, suggests that it may have some level of acute toxicity if swallowed, in contact with skin, or if inhaled .
Result of Action
It’s known that the compound is used in the synthesis of various substances , suggesting that it may play a role in the formation of new chemical structures.
Action Environment
It’s worth noting that the compound is used in laboratory settings for the synthesis of various substances , suggesting that its action may be influenced by factors such as temperature, pH, and the presence of other chemicals.
Advantages and Limitations for Lab Experiments
The advantages of using 3,4'-Dimethyl-4-fluorobiphenyl in lab experiments include its high purity, low toxicity, and stability under a wide range of conditions. 3,4'-Dimethyl-4-fluorobiphenyl is also relatively easy to synthesize, making it a cost-effective starting material for organic synthesis. However, 3,4'-Dimethyl-4-fluorobiphenyl does have some limitations, including its limited solubility in certain solvents and its reactivity with certain functional groups.
Future Directions
There are several future directions for research involving 3,4'-Dimethyl-4-fluorobiphenyl, including the development of new synthetic methods for 3,4'-Dimethyl-4-fluorobiphenyl and the synthesis of new organic compounds using 3,4'-Dimethyl-4-fluorobiphenyl as a starting material. 3,4'-Dimethyl-4-fluorobiphenyl may also have potential applications in drug discovery and other areas of biomedical research, including the development of new anti-inflammatory and anti-cancer drugs. Additionally, further research is needed to better understand the mechanism of action of 3,4'-Dimethyl-4-fluorobiphenyl and its potential applications in various fields of scientific research.
Synthesis Methods
3,4'-Dimethyl-4-fluorobiphenyl can be synthesized through a variety of methods, including Friedel-Crafts acylation, Suzuki coupling, and Stille coupling. The most common method for synthesizing 3,4'-Dimethyl-4-fluorobiphenyl is through the Friedel-Crafts acylation reaction, which involves the reaction of 3,4-dimethylphenylboronic acid with 4-fluorobenzoyl chloride in the presence of a Lewis acid catalyst. This method produces high yields of 3,4'-Dimethyl-4-fluorobiphenyl with excellent purity.
Scientific Research Applications
3,4'-Dimethyl-4-fluorobiphenyl is widely used in scientific research as a starting material for the synthesis of various organic compounds, including pharmaceuticals, agrochemicals, and specialty chemicals. 3,4'-Dimethyl-4-fluorobiphenyl is also used as a reference standard in analytical chemistry and as a reagent in organic synthesis. Some of the most common applications of 3,4'-Dimethyl-4-fluorobiphenyl in scientific research include the synthesis of anti-cancer drugs, anti-inflammatory drugs, and anti-viral drugs.
properties
IUPAC Name |
1-fluoro-2-methyl-4-(4-methylphenyl)benzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13F/c1-10-3-5-12(6-4-10)13-7-8-14(15)11(2)9-13/h3-9H,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LNPXILHXJFOCBT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=CC(=C(C=C2)F)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90718369 |
Source
|
| Record name | 4-Fluoro-3,4'-dimethyl-1,1'-biphenyl | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90718369 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
200.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1345472-03-8 |
Source
|
| Record name | 4-Fluoro-3,4′-dimethyl-1,1′-biphenyl | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1345472-03-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-Fluoro-3,4'-dimethyl-1,1'-biphenyl | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90718369 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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